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Compound of Interest

Compound Name: Acetone semicarbazone

Cat. No.: B052170 Get Quote

An In-depth Technical Guide to the Physical Properties of Acetone Semicarbazone

Introduction
Acetone semicarbazone (CAS No. 110-20-3) is an organic compound formed from the

reaction of acetone and semicarbazide.[1][2] It serves as a key intermediate in the synthesis of

various compounds, including pharmaceuticals like nitrofurantoin (Furadantin).[3] This

document provides a detailed overview of its core physical properties, namely its melting point

and solubility, supported by experimental protocols and logical workflows relevant to

researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Acetone semicarbazone typically appears as a white to off-white or yellow crystalline solid or

powder.[1][4] Its chemical formula is C₄H₉N₃O, with a molecular weight of approximately

115.14 g/mol .[1][5]

Melting Point
The melting point of a compound is a critical indicator of its purity. For acetone
semicarbazone, reported values vary, which may be attributable to different experimental

conditions or sample purity. The presence of impurities typically lowers and broadens the

melting point range. A summary of reported melting points is presented below.
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Parameter Value (°C) Reference

Melting Point 186 - 187 [1]

Melting Point 189 - 190 [2][3]

Melting Point 187 [6]

Melting Point 185 - 189 [4]

Melting Point 210 - 212 [4]

Melting Point 179 - 185 [7]

Solubility
Solubility is a crucial parameter for reaction chemistry, purification, and formulation

development. Acetone semicarbazone exhibits varied solubility across different common

laboratory solvents. Its structure, containing a polar carbonyl group and the ability to engage in

hydrogen bonding, dictates its solubility profile.

Solvent Qualitative Solubility
Quantitative

Solubility
Reference

Water
Soluble / Slightly

Soluble
0.54 M [1][4]

Ethanol Readily Soluble - [1][7]

Methanol Readily Soluble - [1]

Acetone Readily Soluble - [1]

Benzene Slowly Soluble - [1]

Ether Slowly Soluble - [1]

Chloroform Slowly Soluble - [1]

Experimental Protocols
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The following sections detail standardized laboratory procedures for determining the physical

properties outlined above.

Synthesis of Acetone Semicarbazone
The synthesis of acetone semicarbazone is a condensation reaction between acetone and

semicarbazide.[1] In a common laboratory preparation, semicarbazide hydrochloride is used as

the starting material due to the instability of free semicarbazide.[7][8] A weak base, such as

sodium acetate, is added to neutralize the hydrochloride salt, liberating the free semicarbazide

to react with acetone.[7][8]

Reactants

Reaction Process

Products

Semicarbazide HCl

Free Semicarbazide

+ Sodium Acetate

Sodium Acetate Acetone

Nucleophilic Attack

+ Acetone

Dehydration

Acetone Semicarbazone Water
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Click to download full resolution via product page

Caption: Synthesis pathway of Acetone Semicarbazone.

Protocol for Melting Point Determination
This protocol describes the capillary method, a common and reliable technique for determining

the melting point of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., DigiMelt or Thiele tube)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Place a small amount of dry acetone semicarbazone on a clean, dry

surface. If the crystals are not fine, gently grind them into a powder using a mortar and

pestle.[9]

Capillary Tube Loading: Jab the open end of a capillary tube into the powdered sample. A

small plug of material should enter the tube.[10]

Sample Packing: Invert the tube and tap it gently on a hard surface to cause the solid to fall

to the closed end. Alternatively, drop the tube, sealed-end down, through a long, narrow

glass tube to pack the sample tightly at the bottom. The final packed sample height should

be 2-3 mm.[10]

Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.[10]

[11]
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Set the apparatus to heat at a medium rate until the temperature is about 20°C below the

expected melting point.

Decrease the heating rate so the temperature rises no more than 1-2°C per minute to

ensure thermal equilibrium.[10][11]

Data Recording: Record the temperature at which the first droplet of liquid appears (the

beginning of melting) and the temperature at which the entire solid has turned into a clear

liquid (the end of melting). This range is the melting point.[9][12]
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Prepare Dry, Powdered Sample

Load Sample into Capillary Tube (2-3 mm)

Place Tube in Melting Point Apparatus

Heat Rapidly to ~20°C Below Expected M.P.

Heat Slowly (1-2°C / min)

Observe Sample

Record T₁
(First liquid appears)

Melting starts

Record T₂
(All solid melts)

Melting complete

Report Melting Range (T₁ - T₂)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Protocol for Qualitative Solubility Testing
This protocol provides a systematic approach to determine the solubility of acetone
semicarbazone in various solvents.

Apparatus:

Small test tubes

Spatula or dropper

Vortex mixer (optional)

Heating block or water bath

Procedure:

Solvent Addition: Add approximately 1 mL of the chosen solvent to a clean, dry test tube.

Solute Addition: Add a small, measured amount of acetone semicarbazone (e.g., ~10 mg,

or the tip of a spatula) to the solvent. Adding too much solute can lead to misleading results.

[13]

Room Temperature Test:

Agitate the mixture vigorously (e.g., using a vortex mixer or by flicking the tube) for 30-60

seconds.

Visually inspect the sample against a contrasting background. A completely dissolved

sample will be a clear solution with no visible solid particles.[13]

Record the observation as "soluble" or "insoluble" at room temperature.

Hot Solvent Test (if insoluble at room temp):

Gently heat the test tube containing the mixture in a water bath or on a heating block.

Agitate periodically while heating.
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Observe if the solid dissolves.

Record the observation as "soluble in hot solvent" or "insoluble."

Add ~10 mg Solute to 1 mL Solvent

Agitate Vigorously at Room Temperature

Is the solution clear?

Record: 'Soluble'

Yes

Gently Heat the Mixture

No

Is the solution clear?

Record: 'Soluble in Hot Solvent'

Yes

Record: 'Insoluble'

No

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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